Cas no 64652-35-3 (methyl trans-2-cyanocyclobutanecarboxylate)

• Product Name: methyl trans-2-cyanocyclobutanecarboxylate
• CAS No: 64652-35-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 2843972
• PubChem ID: 13129686
• Update Time: 2025-10-19

methyl trans-2-cyanocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-2-cyanocyclobutanecarboxylate
• 64652-35-3
• methyltrans-2-cyanocyclobutane-1-carboxylate
• methyl trans-2-cyanocyclobutane-1-carboxylate
• DTXSID60520597
• Methyl (1R,2R)-2-cyanocyclobutane-1-carboxylate

• Inchi： 1S/C7H9NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
• InChI Key： DTCSMANRUIXQRK-NTSWFWBYSA-N
• SMILES： O(C)C([C@@H]1CC[C@H]1C#N)=O

Computed Properties

• Exact Mass: 139.063328530Da
• Monoisotopic Mass: 139.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.1Ų